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Compound of Interest

Compound Name: 1-Pyrenamin

Cat. No.: B7737337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile

of 1-Pyrenamine (also known as 1-Aminopyrene), a crucial chemical intermediate in various

research and development applications. Adherence to strict safety protocols is paramount

when handling this compound due to its potential health hazards.

Chemical and Physical Properties
1-Pyrenamine is a polycyclic aromatic hydrocarbon (PAH) derivative. Its physical and chemical

characteristics are summarized below.
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Property Value Reference(s)

CAS Number 1606-67-3 [1]

Synonyms
1-Aminopyrene, 3-

Aminopyrene
[2]

Molecular Formula C₁₆H₁₁N [2]

Molecular Weight 217.27 g/mol [2]

Appearance
Colorless crystals or yellow to

green powder
[2][3]

Melting Point 115-118 °C [4]

Solubility Insoluble in water [5]

Stability
Stable under normal

conditions, but is air-sensitive.
[1]

Toxicological Data
1-Pyrenamine is classified as harmful if swallowed and is an irritant to the skin and eyes.[6] It

is also a known mutagen.[7]

Toxicity Metric Value Species Route Reference(s)

LD₅₀ 1070 mg/kg Rat Oral [8]

LD₅₀ 250 mg/kg Mouse Intraperitoneal [8]

Mutagenicity Positive

Salmonella

typhimurium

(Ames test)

In vitro [7]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of 1-Pyrenamine.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[1] Avoid the

formation of dust.[1] Prevent contact with skin, eyes, and clothing.[1] Do not eat, drink, or

smoke when using this product.[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store

under an inert atmosphere due to its air sensitivity.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 1-Pyrenamine.
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PPE Type Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

eye protection.

[6]

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber) and a lab

coat.

[6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation is

experienced.

[1]

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[1]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing. If skin irritation

persists, call a physician.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1]

Ingestion

Call a poison center or

doctor/physician if you feel

unwell. Rinse mouth. Do NOT

induce vomiting.

[8]

Accidental Release and Disposal
Accidental Release: For small spills, dampen the solid material with alcohol and then transfer

it to a suitable container for disposal.[7] Use absorbent paper dampened with alcohol to pick

up any remaining material.[7] Ventilate the area and wash the spill site after material pickup

is complete.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[8]

Experimental Protocols
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The following are summaries of standard methodologies for key toxicological assessments.

These protocols would be adapted for the specific testing of 1-Pyrenamine.

Ames Test (Bacterial Reverse Mutation Assay) - General
Protocol
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[9]

Bacterial Strains: Several strains of Salmonella typhimurium with pre-existing mutations in

the histidine operon are used (e.g., TA98, TA100, TA1535, TA1537).[10]

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to mimic metabolism in mammals.[10]

Procedure:

The tester strains are exposed to various concentrations of 1-Pyrenamine, a negative

control (solvent), and a positive control.[10]

The mixture is combined with molten top agar and poured onto a minimal glucose agar

plate.[3]

The plates are incubated at 37°C for 48-72 hours.[3]

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (bacteria that have regained the ability to synthesize histidine)

compared to the negative control.[11]

Acute Dermal Irritation - General Protocol (OECD 404)
This test determines the potential for a substance to cause skin irritation.

Test Animals: Typically, albino rabbits are used.[12]

Procedure:

A small area of the animal's back is clipped free of fur.
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A dose of 0.5 g of the test substance, moistened with a suitable vehicle, is applied to the

skin under a gauze patch.

The patch is secured with tape for a 4-hour exposure period.

Observations: The skin is observed for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[12]

Classification: The severity of the skin reactions is scored, and the substance is classified as

an irritant if the scores exceed a certain threshold.[13]

Acute Eye Irritation - General Protocol (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.[14]

Procedure:

A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into

the conjunctival sac of one eye of the animal. The other eye serves as a control.[14]

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application.[14]

Classification: The severity of ocular lesions is scored to determine the irritation potential of

the substance.[15]

Signaling Pathways and Diagrams
The genotoxicity of 1-Pyrenamine is linked to its metabolic activation and subsequent

formation of DNA adducts.

Metabolic Activation of 1-Pyrenamine and DNA Adduct
Formation
1-Pyrenamine is a metabolite of the environmental pollutant 1-nitropyrene.[16] The metabolic

activation of aromatic amines can lead to the formation of reactive intermediates that can bind
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to DNA, forming DNA adducts. This process is a key mechanism of chemical carcinogenesis.

[16] In the case of 1-Pyrenamine, it can be formed by the reduction of 1-nitropyrene.[8]

Conversely, photo-oxidation of 1-Pyrenamine can lead to the formation of 1-

hydroxyaminopyrene, 1-nitrosopyrene, and 1-nitropyrene, which are also genotoxic.[16] The

key DNA adduct formed is N-(deoxyguanosin-8-yl)-1-aminopyrene.[1]

Metabolic Pathway
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Caption: Metabolic activation of 1-Nitropyrene to 1-Aminopyrene and subsequent DNA adduct

formation.

General Experimental Workflow for In Vitro Toxicity
Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3764499/
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://academic.oup.com/carcin/article-abstract/2/10/1007/2389905
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3764499/
https://www.researchgate.net/publication/8337415_Photochemical_Transformation_and_Phototoxicity_of_1-Aminopyrene
https://www.benchchem.com/product/b7737337?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for assessing the toxicity of a compound

like 1-Pyrenamine in a research setting.

Compound Handling
(1-Pyrenamine)

Dose Preparation

Cell Culture Exposure

Ames Test
(Mutagenicity)

Cytotoxicity Assay
(e.g., MTT, LDH)

In Vitro Skin Irritation
(e.g., RhE model)

Data Analysis

Toxicological Profile Report
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Caption: A generalized workflow for in vitro toxicological assessment of a chemical compound.

This guide is intended to provide essential safety and handling information for 1-Pyrenamine.

It is not exhaustive, and users should always consult the most recent Safety Data Sheet (SDS)

before handling this chemical. All laboratory work should be conducted by trained personnel in

accordance with good laboratory practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://www.benchchem.com/product/b7737337?utm_src=pdf-body-img
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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